Cas no 850429-66-2 (N-Isopropyl 3-Bromo-4-Methylbenzenesulfonamide)
850429-66-2 structure
Product Name:N-Isopropyl 3-Bromo-4-Methylbenzenesulfonamide
CAS No:850429-66-2
MF:C10H14BrNO2S
MW:292.192660808563
MDL:MFCD07363831
CID:722274
PubChem ID:7213291
Update Time:2024-10-26
N-Isopropyl 3-Bromo-4-Methylbenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,3-bromo-4-methyl-N-(1-methylethyl)-
- 3-bromo-4-methyl-N-propan-2-ylbenzenesulfonamide
- 3-bromo-N-isopropyl-4-methylbenzenesulfonamide
- N-ISOPROPYL 3-BROMO-4-METHYLBENZENESULFONAMIDE
- N-ISOPROPYL 3-BROMO-4-METHYLBENZENESULFONAMIDE USP/EP/BP
- N-Isopropyl-3-bromo-4-methylbenzenesulfonamide
- CS-0211774
- MFCD07363831
- BS-25907
- AB30858
- AKOS015834632
- N-Isopropyl3-bromo-4-methylbenzenesulfonamide
- DTXSID80428440
- IULLSDDLCCOZFR-UHFFFAOYSA-N
- 850429-66-2
- SCHEMBL1368170
- N-Isopropyl 3-Bromo-4-Methylbenzenesulfonamide
-
- MDL: MFCD07363831
- Inchi: 1S/C10H14BrNO2S/c1-7(2)12-15(13,14)9-5-4-8(3)10(11)6-9/h4-7,12H,1-3H3
- InChI Key: IULLSDDLCCOZFR-UHFFFAOYSA-N
- SMILES: C1(S(NC(C)C)(=O)=O)=CC=C(C)C(Br)=C1
Computed Properties
- Exact Mass: 290.99300
- Monoisotopic Mass: 290.992862
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.6
- XLogP3: 2.7
Experimental Properties
- Density: 1.419
- Boiling Point: 369.8°C at 760 mmHg
- Flash Point: 177.5°C
- Refractive Index: 1.548
- PSA: 54.55000
- LogP: 3.91590
N-Isopropyl 3-Bromo-4-Methylbenzenesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I874828-250mg |
N-Isopropyl 3-Bromo-4-Methylbenzenesulfonamide |
850429-66-2 | 250mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I874828-500mg |
N-Isopropyl 3-Bromo-4-Methylbenzenesulfonamide |
850429-66-2 | 500mg |
$ 65.00 | 2022-06-04 | ||
| TRC | I874828-2.5g |
N-Isopropyl 3-Bromo-4-Methylbenzenesulfonamide |
850429-66-2 | 2.5g |
$ 210.00 | 2022-06-04 | ||
| Alichem | A019089814-25g |
N-Isopropyl 3-bromo-4-methylbenzenesulfonamide |
850429-66-2 | 95% | 25g |
$436.56 | 2023-08-31 | |
| abcr | AB273271-1 g |
N-Isopropyl 3-bromo-4-methylbenzenesulfonamide; 96% |
850429-66-2 | 1g |
€127.00 | 2023-06-22 | ||
| abcr | AB273271-5 g |
N-Isopropyl 3-bromo-4-methylbenzenesulfonamide; 96% |
850429-66-2 | 5g |
€297.00 | 2023-06-22 | ||
| abcr | AB273271-25 g |
N-Isopropyl 3-bromo-4-methylbenzenesulfonamide; 96% |
850429-66-2 | 25g |
€807.00 | 2023-06-22 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1282444-1g |
N-Isopropyl-3-bromo-4-methylbenzenesulfonamide |
850429-66-2 | 96% | 1g |
¥492.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1282444-5g |
N-Isopropyl-3-bromo-4-methylbenzenesulfonamide |
850429-66-2 | 96% | 5g |
¥1105.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1282444-25g |
N-Isopropyl-3-bromo-4-methylbenzenesulfonamide |
850429-66-2 | 96% | 25g |
¥2954.00 | 2024-07-28 |
N-Isopropyl 3-Bromo-4-Methylbenzenesulfonamide Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
850429-66-2 (N-Isopropyl 3-Bromo-4-Methylbenzenesulfonamide) Related Products
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